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Compound of Interest

Compound Name: Taurodeoxycholate sodium salt

Cat. No.: B15607270 Get Quote

Taurodeoxycholate Sodium Salt: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical, chemical, and

biological properties of Taurodeoxycholate sodium salt (NaTDC). This bile salt is a critical

component in biological systems and a versatile tool in research and pharmaceutical

development, primarily utilized for its surfactant properties and its ability to modulate cellular

processes. This document outlines its fundamental characteristics, details key experimental

methodologies, and illustrates its involvement in cellular signaling pathways.

Physicochemical Properties
Taurodeoxycholate sodium salt is the taurine conjugate of deoxycholic acid.[1] As an anionic,

water-soluble bile salt, it is widely used as a detergent in laboratory settings.[2][3] Its

amphipathic nature, with both a hydrophobic steroidal backbone and a hydrophilic taurine

conjugate, allows it to form micelles and interact with both lipophilic and hydrophilic molecules.

[4] This property is crucial for its physiological role in fat emulsification and its application in

solubilizing lipids and membrane-bound proteins.[1][4]
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Property Value Reference(s)

Synonyms

Taurodeoxycholic acid sodium

salt, Sodium

Taurodeoxycholate

[5][6]

CAS Number 1180-95-6 [5]

Molecular Formula C₂₆H₄₄NNaO₆S [5]

Molecular Weight 521.69 g/mol [1]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 168 °C (with decomposition) [7]

pKa ~1.9 [6]

Hygroscopicity Hygroscopic [8]

Solubility
Solvent Solubility Reference(s)

Water 100 mg/mL [7]

DMSO 27.5 mg/mL (50.95 mM) [9]

Ethanol ~2 mg/mL [10]

Dimethylformamide (DMF) ~25 mg/mL [10]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~3 mg/mL [10]

Micellar Properties
The critical micelle concentration (CMC) is a key parameter of surfactants, representing the

concentration at which surfactant molecules begin to self-assemble into micelles. The CMC of

NaTDC is influenced by factors such as temperature and the ionic strength of the solution.
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Property Value Conditions Reference(s)

Critical Micelle

Concentration (CMC)
1 - 4 mM 20-25°C [6][8]

Aggregation Number 6 [8][11]

Micellar Average

Molecular Weight
3100 [12]

Biological Activity and Signaling Pathways
Taurodeoxycholate sodium salt is not merely a biological detergent; it is also a signaling

molecule that can influence various cellular processes, including proliferation, apoptosis, and

inflammation.

Effects on Cell Membranes
As a surfactant, NaTDC can interact with and disrupt biological membranes. This property is

harnessed in research to permeabilize cell membranes and to solubilize and stabilize

membrane proteins for further study.[2][13] However, this interaction can also lead to

membrane damage at higher concentrations.[14]

NF-κB Signaling Pathway
Studies have shown that taurodeoxycholate can stimulate intestinal epithelial cell proliferation

and protect against apoptosis by activating the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[15][16] NF-κB is a crucial transcription factor involved in regulating the expression of

genes related to inflammation, immunity, and cell survival.[17][18] The activation of NF-κB by

NaTDC highlights the role of bile acids in maintaining mucosal integrity.[15]
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Prepare NaTDC serial dilutions

Add pyrene probe to each dilution

Equilibrate samples

Measure fluorescence emission spectra

Calculate I₁/I₃ intensity ratio

Plot I₁/I₃ vs. log[NaTDC]

Determine CMC from inflection point

 

Prepare NaTDC serial dilutions

Measure surface tension of each dilution

Plot surface tension vs. log[NaTDC]

Determine CMC from intersection of linear fits
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Culture cells on permeable supports

Sterilize and calibrate EVOM electrodes

Measure resistance of cell monolayer and blank

Add NaTDC to apical compartment

Calculate TEER (Ω·cm²)

Monitor TEER over time
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Isolate membrane fraction

Resuspend in buffer with NaTDC

Incubate to allow solubilization

Ultracentrifuge to separate soluble and insoluble fractions

Collect supernatant (solubilized proteins)

Analyze fractions by SDS-PAGE/Western blot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to measure surface tension and CMC (Critical Micelle Concentration), Measurement
of surface tension and critical micelle concentration used surface tensiometer-KINO
Scientific Instrument Inc. [surface-tension.org]

2. 2024.sci-hub.ru [2024.sci-hub.ru]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15607270?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607270?utm_src=pdf-custom-synthesis
http://www.surface-tension.org/articleshow_75.html
http://www.surface-tension.org/articleshow_75.html
http://www.surface-tension.org/articleshow_75.html
https://2024.sci-hub.ru/6636/4f2943406526109e75002ee237809c92/10.1007@s10895-018-2209-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Determination of bile salt critical micellization concentration on the road to drug discovery -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. benchchem.com [benchchem.com]

6. m.youtube.com [m.youtube.com]

7. medicine.umich.edu [medicine.umich.edu]

8. Taurodeoxycholate Stimulates Intestinal Cell Proliferation and Protects Against Apoptotic
Cell Death Through Activation of NF-κB | springermedicine.com [springermedicine.com]

9. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

10. Characterization of biosurfactants’ micelles formation using fluorescence measurements:
sodium taurocholate as case of study - PMC [pmc.ncbi.nlm.nih.gov]

11. TEER measurement techniques for in vitro barrier model systems - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Determination of the critical micelle concentration [bio-protocol.org]

14. Signal transduction - PKA signaling Pathway Map - PrimePCR | Life Science | Bio-Rad
[commerce.bio-rad.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. Solubilization of Membrane Proteins [sigmaaldrich.com]

18. Protein kinase C induces endocytosis of the sodium taurocholate cotransporting
polypeptide - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Taurodeoxycholate
sodium salt.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607270#physical-and-chemical-properties-of-
taurodeoxycholate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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